![molecular formula C17H17NO3S B2896414 N-(3-(benzofuran-2-yl)-3-hydroxypropyl)-4-methylthiophene-2-carboxamide CAS No. 1448033-61-1](/img/structure/B2896414.png)
N-(3-(benzofuran-2-yl)-3-hydroxypropyl)-4-methylthiophene-2-carboxamide
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Overview
Description
Benzofuran is a heterocyclic compound consisting of fused benzene and furan rings . It’s a common structural element in a large number of medicinally important compounds . Benzofuran derivatives have received considerable attention due to their diverse biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
While specific synthesis methods for “N-(3-(benzofuran-2-yl)-3-hydroxypropyl)-4-methylthiophene-2-carboxamide” are not available, benzofuran derivatives can be synthesized through various methods. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade . Another benzofuran ring can be constructed by proton quantum tunneling .Scientific Research Applications
Anti-Tumor Activity
Benzofuran compounds, such as the one , have shown strong biological activities, including anti-tumor properties . For instance, some substituted benzofurans have demonstrated significant cell growth inhibitory effects on different types of cancer cells .
Antibacterial Properties
These compounds have also been screened for antibacterial activities using standard and clinical strains . This suggests potential applications in the development of new antibiotics or antibacterial agents.
Anti-Oxidative Activity
Benzofuran compounds have been found to possess anti-oxidative activities . This could make them useful in the treatment of diseases caused by oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.
Anti-Viral Activity
The anti-viral properties of benzofuran compounds have been explored . For example, a novel macrocyclic benzofuran compound has shown anti-hepatitis C virus activity .
Use in Drug Synthesis
Benzofuran compounds are used as basic structural units in various biologically active natural medicines and synthetic chemical raw materials . This makes them valuable in the field of drug synthesis.
Potential in Targeted Therapy
The development of promising compounds with targeted therapy potentials and minimal side effects is a major goal in medical research. Literature has shown that some substituted benzofurans, like the compound , have dramatic anticancer activities .
Use in Chemical Synthesis
Benzofuran compounds are also used in chemical synthesis . For instance, novel methods for constructing benzofuran rings have been discovered in recent years .
Potential in Treating Ovarian Cancer
A series of benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds have been obtained by microwave-assisted synthesis (MWI). The anticancer activity of this class of compounds against the human ovarian cancer cell line A2780 was evaluated .
Mechanism of Action
Target of Action
Benzofuran derivatives have been shown to exhibit a wide range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . In the context of cancer, it has been suggested that some substituted benzofurans have significant anticancer activities, potentially targeting overactive receptor tyrosine kinase (TK) signaling pathways .
Mode of Action
For instance, some benzofuran derivatives have been found to exhibit anti-tumor activity, potentially by interacting with and inhibiting overactive TK signaling pathways in cancer cells .
Biochemical Pathways
These could include pathways related to cell proliferation, oxidative stress, and viral replication, among others .
Pharmacokinetics
The synthesis of benzofuran derivatives has been studied, with methods such as photoinduced 6π-electrocyclization being used
Result of Action
Given the reported biological activities of benzofuran derivatives, it is likely that the compound could induce changes in cell proliferation, oxidative stress responses, and potentially viral replication processes .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the synthesis of benzofuran derivatives can be influenced by factors such as temperature and the presence of certain catalysts . Additionally, lifestyle and environmental factors have been linked to the occurrence of diseases such as cancer , which could potentially influence the efficacy of this compound in a therapeutic context.
Future Directions
Benzofuran derivatives continue to attract attention due to their diverse biological activities and potential applications in many aspects . Future research may focus on discovering novel benzofuran derivatives with enhanced biological activities and developing efficient synthesis methods for these compounds .
properties
IUPAC Name |
N-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]-4-methylthiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO3S/c1-11-8-16(22-10-11)17(20)18-7-6-13(19)15-9-12-4-2-3-5-14(12)21-15/h2-5,8-10,13,19H,6-7H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNMPKGRRSOHXBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1)C(=O)NCCC(C2=CC3=CC=CC=C3O2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(benzofuran-2-yl)-3-hydroxypropyl)-4-methylthiophene-2-carboxamide |
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